2,6-difluoro-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)benzamide

• IUPAC Name: 2,6-difluoro-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H10F2N2O3S/c20-12-5-3-6-13(21)16(12)17(24)23-19-22-14(9-27-19)11-8-10-4-1-2-7-15(10)26-18(11)25/h1-9H,(H,22,23,24)
• InChI Key: ORKINDVPBZIGTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CSC(=N3)NC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C19H10F2N2O3S
• Molecular Weight: 384.4 g/mol

Description

The compound “2,6-difluoro-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)benzamide” is a derivative of coumarin. Coumarin derivatives have been reported to have a wide range of pharmacological activities, including anti-tumor, anti-inflammatory, anti-oxidation, and anti-bacterial activities.

Scientific Research Applications

Synthetic Applications

Benzothiazole and coumarin derivatives, including those related to "2,6-difluoro-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)benzamide," play a significant role in synthetic chemistry. For instance, the synthesis of 6H-benzo[c]chromen-6-ones, closely related to the coumarin part of the target molecule, involves various protocols like Suzuki coupling reactions, which are essential for creating biaryl structures followed by lactonization. These procedures are critical for producing secondary metabolites with pharmacological importance (Mazimba, 2016).

Pharmacological Activities

Benzothiazole derivatives exhibit a broad spectrum of biological activities. They serve as core structures in numerous bioactive compounds and pharmaceuticals, demonstrating antimicrobial, analgesic, anti-inflammatory, antitubercular, antiviral, and antioxidant activities. The molecular structures of several potent drugs, such as Frentizole, Pramipexole, Thioflavin T, and Riluzole, are based on the benzothiazole skeleton, highlighting its significance in medicinal chemistry (Sumit, Kumar, & Mishra, 2020).

Applications in Material Science

The study of ionic liquids with diverse solutes, including both aliphatic and aromatic compounds, shows potential applications in separation processes and extraction technologies. This research area might provide insights into utilizing "this compound" in novel solvents for environmental and industrial applications (Visak et al., 2014).

Mechanism of Action

The mechanism of action of similar compounds has been studied. For example, one study found that a similar compound acted as a potent acetylcholinesterase inhibitor. Another study found that a similar compound suppressed the EGFR/PI3K/AKT/mTOR signaling pathway, thereby attenuating the malignant biological behaviors of non-small cell lung cancer.